Cas no 115204-54-1 (9H-Purin-6-amine,2-chloro-9-[(4-chlorophenyl)methyl]-N,N-dimethyl-)

• Product Name: 9H-Purin-6-amine,2-chloro-9-[(4-chlorophenyl)methyl]-N,N-dimethyl-
• CAS No: 115204-54-1
• MF: C₁₄H₁₃Cl₂N₅
• MW: 322.192519903183
• CID: 141271
• PubChem ID: 3010181
• Update Time: 2025-04-19

9H-Purin-6-amine,2-chloro-9-[(4-chlorophenyl)methyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,2-chloro-9-[(4-chlorophenyl)methyl]-N,N-dimethyl-
• 2-chloro-9-[(4-chlorophenyl)methyl]-N,N-dimethylpurin-6-amine
• 9H-Purin-6-amine, 2-chloro-9-((4-chlorophenyl)methyl)-N,N-dimethyl-
• 2-CHLORO-9-[(4-CHLOROPHENYL)METHYL]-N,N-DIMETHYL-9H-PURIN-6-AMINE
• 9H-Purin-6-amine, 2-chloro-9-[(4-chlorophenyl)methyl]-N,N-dimethyl-
• 2-chloro-9-[(4-chlorophenyl)methyl]-N,N-dimethyl-purin-6-amine
• DTXSID10150989
• 2-Chloro-9-(4-chlorobenzyl)-N,N-dimethyl-9H-purin-6-amine
• CHEMBL304689
• 115204-54-1

• Inchi： 1S/C14H13Cl2N5/c1-20(2)12-11-13(19-14(16)18-12)21(8-17-11)7-9-3-5-10(15)6-4-9/h3-6,8H,7H2,1-2H3
• InChI Key： VBYFAOXBMSIIDE-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC(=CC=1)Cl)N(C)C

Computed Properties

• Exact Mass: 321.05509
• Monoisotopic Mass: 321.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 474.3°C at 760 mmHg
• Flash Point: 240.6°C
• Refractive Index: 1.682
• PSA: 46.84